Cas no 2138259-11-5 (2-Propynoic acid, 3-(1-methyl-4-piperidinyl)-, 1,1-dimethylethyl ester)

• Product Name: 2-Propynoic acid, 3-(1-methyl-4-piperidinyl)-, 1,1-dimethylethyl ester
• CAS No: 2138259-11-5
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 5301259
• Update Time: 2025-10-28

2-Propynoic acid, 3-(1-methyl-4-piperidinyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(1-methyl-4-piperidinyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H21NO2/c1-13(2,3)16-12(15)6-5-11-7-9-14(4)10-8-11/h11H,7-10H2,1-4H3
• InChI Key： VVXJDRIXLIFJCF-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C#CC1CCN(C)CC1

Additional information on 2-Propynoic acid, 3-(1-methyl-4-piperidinyl)-, 1,1-dimethylethyl ester

Comprehensive Guide to 2-Propynoic acid, 3-(1-methyl-4-piperidinyl)-, 1,1-dimethylethyl ester (CAS No. 2138259-11-5)

2-Propynoic acid, 3-(1-methyl-4-piperidinyl)-, 1,1-dimethylethyl ester (CAS No. 2138259-11-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug development and material science. The unique structural features of this molecule, including the propynoic acid and tert-butyl ester moieties, make it a versatile intermediate in synthetic chemistry.

The molecular formula of 2-Propynoic acid, 3-(1-methyl-4-piperidinyl)-, 1,1-dimethylethyl ester is C₁₄H₂₃NO₂, with a molecular weight of approximately 237.34 g/mol. Its structure includes a 1-methyl-4-piperidinyl group, which is known for its role in enhancing the bioavailability and metabolic stability of pharmaceutical compounds. Researchers are particularly interested in this molecule due to its potential as a building block for the synthesis of more complex molecules, including those with central nervous system (CNS) activity.

In recent years, the demand for piperidine-based compounds like 2-Propynoic acid, 3-(1-methyl-4-piperidinyl)-, 1,1-dimethylethyl ester has surged, driven by advancements in medicinal chemistry and drug discovery. This compound is often explored for its potential in designing neuromodulators and enzyme inhibitors, which are critical in treating conditions such as neurodegenerative diseases and chronic pain. Its tert-butyl ester group also offers advantages in terms of solubility and stability, making it a preferred choice for laboratory synthesis.

From a synthetic perspective, 2-Propynoic acid, 3-(1-methyl-4-piperidinyl)-, 1,1-dimethylethyl ester can be prepared through multi-step organic reactions, often involving the coupling of propiolic acid derivatives with piperidine scaffolds. The compound's alkyne functionality provides a reactive handle for further modifications, enabling the creation of diverse chemical libraries for high-throughput screening. This adaptability aligns with the growing trend of fragment-based drug design, where small molecules like this serve as critical starting points.

The applications of 2-Propynoic acid, 3-(1-methyl-4-piperidinyl)-, 1,1-dimethylethyl ester extend beyond pharmaceuticals. In material science, this compound has been investigated for its potential in creating functional polymers and coatings with tailored properties. Its ability to participate in click chemistry reactions, such as the Huisgen cycloaddition, makes it valuable for developing advanced materials with precise molecular architectures. Researchers are also exploring its use in bioconjugation, where it can link biomolecules to synthetic platforms for diagnostic and therapeutic purposes.

Market trends indicate a rising interest in high-purity intermediates like 2-Propynoic acid, 3-(1-methyl-4-piperidinyl)-, 1,1-dimethylethyl ester, particularly in regions with robust pharmaceutical and biotechnology sectors. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of academic and industrial laboratories. Additionally, the compound's relevance in green chemistry initiatives—where sustainable and efficient synthetic methods are prioritized—has further boosted its profile.

For researchers and industry professionals seeking detailed information about 2-Propynoic acid, 3-(1-methyl-4-piperidinyl)-, 1,1-dimethylethyl ester, it is essential to consult reliable sources such as peer-reviewed journals, patent databases, and chemical catalogs. The compound's CAS No. 2138259-11-5 serves as a unique identifier, facilitating accurate searches in scientific literature and regulatory documents. As the field of precision medicine and materials engineering evolves, compounds like this will likely play an increasingly prominent role in innovation.

In summary, 2-Propynoic acid, 3-(1-methyl-4-piperidinyl)-, 1,1-dimethylethyl ester (CAS No. 2138259-11-5) represents a fascinating intersection of chemistry, biology, and materials science. Its structural versatility, coupled with its potential applications in drug development and advanced materials, makes it a compound of enduring interest. As research continues to uncover new uses for this molecule, its importance in both academic and industrial settings is expected to grow significantly.